Cas no 931929-41-8 (2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo4,3-cquinolin-2-yl}-N-(3,4-dimethylphenyl)acetamide)

• Product Name: 2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo4,3-cquinolin-2-yl}-N-(3,4-dimethylphenyl)acetamide
• CAS No: 931929-41-8
• MF: C₂₇H₂₃FN₄O₂
• MW: 454.495529413223
• CID: 5363092
• Update Time: 2025-10-17

2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo4,3-cquinolin-2-yl}-N-(3,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-benzyl-8-fluoro-3-oxopyrazolo[4,3-c]quinolin-2-yl)-N-(3,4-dimethylphenyl)acetamide
• 2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo4,3-cquinolin-2-yl}-N-(3,4-dimethylphenyl)acetamide

• Inchi： 1S/C27H23FN4O2/c1-17-8-10-21(12-18(17)2)29-25(33)16-32-27(34)23-15-31(14-19-6-4-3-5-7-19)24-11-9-20(28)13-22(24)26(23)30-32/h3-13,15H,14,16H2,1-2H3,(H,29,33)
• InChI Key： LOIGUVGYXUJSBC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)CN1C(=O)C2C(=N1)C1=C(N(CC3=CC=CC=C3)C=2)C=CC(F)=C1

Additional information on 2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo4,3-cquinolin-2-yl}-N-(3,4-dimethylphenyl)acetamide

Introduction to 2-{5-Benzyl-8-Fluoro-3-Oxo-2H,3H,5H-Pyrazolo[4,3-c]Quinolin-2-yl}-N-(3,4-Dimethylphenyl)Acetamide (CAS No. 931929-41-8)

2-{5-Benzyl-8-Fluoro-3-Oxo-2H,3H,5H-Pyrazolo[4,3-c]Quinolin-2-yl}-N-(3,4-Dimethylphenyl)Acetamide (CAS No. 931929-41-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as pyrazoloquinolines, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a benzyl group, a fluorine atom, and a 3,4-dimethylphenyl substituent, all of which contribute to its distinct chemical and pharmacological properties.

The synthesis of 2-{5-Benzyl-8-Fluoro-3-Oxo-2H,3H,5H-Pyrazolo[4,3-c]Quinolin-2-yl}-N-(3,4-Dimethylphenyl)Acetamide involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled researchers to develop efficient and scalable routes for the production of this compound. These methods often involve the use of transition metal catalysts and advanced protecting group strategies to achieve high yields and purity levels.

In terms of its biological activity, 2-{5-Benzyl-8-Fluoro-3-Oxo-2H,3H,5H-Pyrazolo[4,3-c]Quinolin-2-yl}-N-(3,4-Dimethylphenyl)Acetamide has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer properties. Specifically, it has been found to inhibit the activity of certain kinases involved in cell proliferation and inflammation pathways. This makes it a potential candidate for the development of novel therapeutic agents targeting these conditions.

One of the key areas of interest in the study of 2-{5-Benzyl-8-Fluoro-3-Oxo-2H,3H,5H-Pyrazolo[4,3-c]Quinolin-2-yl}-N-(3,4-Dimethylphenyl)Acetamide is its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases such as arthritis, asthma, and inflammatory bowel disease. Preclinical studies have shown that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes. This suggests that it could be developed into a new class of anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing treatments.

Beyond its anti-inflammatory properties, 2-{5-Benzyl-8-Fluoro-3-Oxo-2H,3H,5H-Pyrazolo[4,3-c]Quinolin-2-yl}-N-(3,4-Dimethylphenyl)Acetamide has also shown promise as an anti-cancer agent. Cancer is a leading cause of mortality worldwide, and the development of new therapeutic strategies remains a major focus of biomedical research. Studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to target specific signaling pathways that are dysregulated in cancer cells.

The mechanism by which 2-{5-Benzyl-8-Fluoro-3-Oxo-2H,3H,5H-Pyrazolo[4,3-c]Quinolin-2-yl}-N-(3,4-Dimethylphenyl)Acetamide exerts its anti-cancer effects is still under investigation. However, preliminary data suggest that it may act by inhibiting the activity of kinases such as AKT and ERK1/2. These kinases are known to play critical roles in cell survival and proliferation pathways. By blocking their activity, this compound can induce apoptosis (programmed cell death) in cancer cells while leaving normal cells unharmed.

In addition to its direct effects on cancer cells, 2-{5-Benzyl-8-Fluoro-3-Oxo-2H,3H,5H-Pyrazolo[4,3-c]Quinolin-2-y}-N-(3,-Dimethylphenyl)Acetamide has also been shown to enhance the efficacy of other anti-cancer therapies. For example, when used in combination with chemotherapy drugs such as cisplatin or doxorubicin, it can significantly improve treatment outcomes by sensitizing cancer cells to these agents. This synergistic effect highlights the potential of this compound as an adjuvant therapy in cancer treatment regimens.

The pharmacokinetic properties of 2-{5-Benzyl--Fluoro--Oxo--,-,-Pyrazolo[,]-Quinolin--}-N-(,-Dimethylphenyl)Acetamide have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed following oral administration and has good bioavailability. It also shows low toxicity in animal models at therapeutic doses.

To further evaluate its therapeutic potential, 2-{5-Benzyl--Fluoro--Oxo--,-,-Pyrazolo[,]-Quinolin--}-N-(,-Dimethylphenyl)Acetamide is currently undergoing clinical trials for various indications including inflammatory diseases and cancer. These trials aim to assess its safety and efficacy in human subjects and provide valuable insights into its potential as a new therapeutic agent.

In conclusion, 2-{5-Benzyl--Fluoro--Oxo--,-,-Pyrazolo[,]-Quinolin--}-N-(,-Dimethylphenyl)Acetamide (CAS No.-) represents an exciting advancement in the field of medicinal chemistry with significant potential for developing novel treatments for inflammatory diseases and cancer. Its unique chemical structure and promising biological activities make it a valuable candidate for further research and development.